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Compound of Interest

Compound Name: Tetrabutylammonium Bromide

Cat. No.: B044667

Essential Safety and Handling Guide for
Tetrabutylammonium Bromide

This guide provides crucial safety and logistical information for the handling and disposal of
Tetrabutylammonium Bromide (TBAB). Adherence to these procedures is vital for ensuring a
safe laboratory environment for researchers, scientists, and drug development professionals.

Tetrabutylammonium Bromide is a chemical that is considered hazardous.[1][2] It can cause
skin and serious eye irritation.[1][2][3][4][5] Ingestion of TBAB may be harmful.[5][6] It may also
cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

When handling Tetrabutylammonium Bromide, the following personal protective equipment is
mandatory to minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b044667?utm_src=pdf-interest
https://www.benchchem.com/product/b044667?utm_src=pdf-body
https://www.benchchem.com/product/b044667?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://kscl.co.in/wp-content/uploads/2022/01/Tetrabutylammonium-Bromide-MSDS.pdf
https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://kscl.co.in/wp-content/uploads/2022/01/Tetrabutylammonium-Bromide-MSDS.pdf
https://www.himediadownloads.com/MSDS/GRM1162.pdf
https://www.cdhfinechemical.com/images/product/msds/34_694969348_TETRABUTYLAMMONIUMBROMIDECASNO1643-19-2MSDS.pdf
https://dept.harpercollege.edu/chemistry/msds/Tetrabutylammonium%20bromide.pdf
https://dept.harpercollege.edu/chemistry/msds/Tetrabutylammonium%20bromide.pdf
https://datasheets.scbt.com/sc-208427.pdf
https://www.himediadownloads.com/MSDS/GRM1162.pdf
https://www.cdhfinechemical.com/images/product/msds/34_694969348_TETRABUTYLAMMONIUMBROMIDECASNO1643-19-2MSDS.pdf
https://dept.harpercollege.edu/chemistry/msds/Tetrabutylammonium%20bromide.pdf
https://www.benchchem.com/product/b044667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specific Requirements Rationale

Goggles or safety glasses with
side-shields conforming to
EN166 or OSHA 29 CFR

Eye Protection 1910.133 standards.[1][2][5][ 7]
A face shield may also be

Protects against dust particles
and splashes that can cause
serious eye irritation.[1][2][3][4]
[5]

appropriate in some situations.

[8]

Chemical-resistant gloves

(inspect before use), long-

sleeved clothing, and a

chemical-resistant apron.[1][7] Prevents skin contact which
Skin Protection Impervious clothing should be can cause irritation.[1][2][3][4]

selected based on the [5]

concentration and amount of

the substance at the specific

workplace.[4][5]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded ]

o _ Protects the respiratory tract
) ) or if irritation is experienced.[7] o ) )
Respiratory Protection ] from irritation due to inhalation
An effective dust mask or a
) ) of dust.[3][4][5]

respirator is necessary under

conditions of high dust

concentration or inadequate

ventilation.[1][4][5]

Operational and Disposal Plans
Handling and Storage:
e Engineering Controls: Handle TBAB in a well-ventilated area.[1][2] Use process enclosures

or local exhaust ventilation to control airborne levels.[1][7] Ensure that eyewash stations and
safety showers are readily accessible.[2]
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Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][8] Do not breathe
dust.[1][8] Wash hands thoroughly after handling.[3][7] All equipment used when handling the
product must be grounded to prevent static discharge.[3]

Storage: Store in a cool, dry, and well-ventilated place in the original, tightly closed container.
[1][2][4][7] TBAB is hygroscopic and should be protected from moisture.[1][2] Store away
from incompatible materials such as strong oxidizing agents and bases.[1]

Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7][8] Seek immediate medical attention.[7][8]

In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[7][8] Get medical aid if irritation develops or persists.[7]

If inhaled: Move the person to fresh air.[5][8] If breathing is difficult, give oxygen.[7][8] Seek
immediate medical attention.[7][8]

If swallowed: Do NOT induce vomiting.[7][8] If the victim is conscious and alert, give 2-4
cupfuls of milk or water.[7] Seek immediate medical attention.[7][8]

Spill and Disposal:

Spill Cleanup: In case of a spill, wear appropriate personal protective equipment.[7] Sweep
up the material, avoiding dust formation, and place it into a suitable, closed container for
disposal.[5][7] Do not let the product enter drains.[1]

Waste Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[2]

Quantitative Safety Data
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Data Point Value Source
Oral LD50 (Rat) >1000 mg/kg [1]
Dermal LD50 (Rat) 5623.41 mg/kg [1]

Partition Coefficient (n-
1.6 [1]
octanol/water)

Experimental Workflow for Handling
Tetrabutylammonium Bromide

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://www.benchchem.com/product/b044667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Safe Handling Workflow for Tetrabutylammonium Bromide
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Caption: Workflow for the safe handling of Tetrabutylammonium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling
Tetrabutylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044667#personal-protective-equipment-for-handling-
tetrabutylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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